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Compound of Interest

Compound Name: Indinavir

CAS No.: 180683-37-8

Cat. No.: B613815

Get Quote

As researchers and drug development professionals, our responsibility to experimental integrity

extends beyond the bench to the lifecycle management of the compounds we use. Handling

Active Pharmaceutical Ingredients (APIs) like Indinavir—a potent HIV protease inhibitor—

mandates a rigorous, self-validating system for handling and disposal. Improper disposal of

antiretrovirals not only violates environmental regulations but also risks introducing biologically

active compounds into aquatic ecosystems, potentially driving ecological toxicity and

antimicrobial resistance.

This guide provides a field-proven, mechanistic approach to Indinavir disposal, aligning

laboratory workflows with the latest Environmental Protection Agency (EPA) Subpart P

standards [5].

Hazard Characterization and Causality
To design an effective disposal protocol, we must first understand the physico-chemical

behavior of the compound. Indinavir sulfate is classified as a Water Hazard Class 1 substance

(slightly hazardous for water) [1]. While its acute mammalian toxicity is relatively low, it presents
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specific occupational hazards, including serious eye irritation (Category 2A) and respiratory

tract irritation (Category 3) [3].

When exposed to humid air, the sulfate salt can become amorphous or form a hydrate, leading

to slow decomposition [4]. Therefore, maintaining strict environmental controls during both

storage and waste accumulation is critical to preventing uncontrolled degradation or

aerosolization.

Quantitative Hazard and Property Data
Table 1: Physico-chemical and toxicological parameters dictating Indinavir handling.

Parameter Value / Description Operational Implication

Appearance
White to off-white crystalline

powder [4, 7]

Prone to aerosolization;

requires dry cleanup methods.

Storage Temperature -20 °C (Recommended) [2, 3]

Waste should be kept in cool,

tightly sealed containers to

prevent degradation.

Solubility Soluble in water [7]

Aqueous waste streams must

be captured; strictly prohibits

drain disposal.

Acute Toxicity (Oral LD50) > 5,000 mg/kg (Rat) [1, 4]

Low acute systemic toxicity,

but ingestion must be avoided

(H302) [3].

Ecological Impact Water Hazard Class 1 [1]

Do not allow undiluted product

to reach groundwater or

sewage systems [1].

Regulatory Framework: EPA Subpart P Compliance
The EPA's Management Standards for Hazardous Waste Pharmaceuticals (Subpart P)

fundamentally changed how healthcare and laboratory facilities handle API waste [5].
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The Causality of the Sewer Ban: Historically, dilute aqueous pharmaceutical waste was

frequently disposed of via sink drains. However, municipal wastewater treatment plants are not

equipped to filter out complex APIs. Under Subpart P, the EPA strictly prohibits the "sewering"

(intentional disposal through toilets or drains) of hazardous waste pharmaceuticals [5].

Indinavir waste must be managed as a non-creditable hazardous waste pharmaceutical and

routed for high-temperature incineration at a permitted Treatment, Storage, and Disposal

Facility (TSDF) [6, 8].

Indinavir Waste Segregation Workflow
The following diagram illustrates the validated logical pathway for segregating and neutralizing

Indinavir waste streams in a laboratory setting.
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Figure 1: EPA Subpart P compliant segregation and disposal pathway for Indinavir waste.

Experimental Protocols: Safe Handling and Disposal
A self-validating protocol ensures that every action has a verifiable safety endpoint. Below are

the step-by-step methodologies for routine disposal and emergency spill management.
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Protocol A: Routine Laboratory Waste Segregation &
Lab Packing
This protocol applies to expired Indinavir, unused stock solutions, and contaminated

consumables.

Primary Containment: Collect all solid Indinavir waste (powders, pills) and liquid solutions in

chemically compatible, tightly sealed polyethylene or polypropylene containers [4].

Consumable Segregation: Place all contaminated gloves, weighing boats, and empty vials

into the designated pharmaceutical waste bin. Do not mix with standard biological waste or

trace chemotherapy waste unless specified by your institutional EHS guidelines [9].

Labeling: Clearly label the accumulation container as "Hazardous Waste - Non-Creditable

Pharmaceuticals"[5, 10]. Ensure the container is kept in a cool, dry, well-ventilated Satellite

Accumulation Area (SAA) away from oxidizers [4, 10].

Lab Packing: For off-site transport, consolidate the sealed containers into a lab pack. Ensure

no incompatible wastes are placed in the same lab pack (per OAC rule 3745-68-16 or local

equivalent) [8].

Final Destruction: Transfer the lab pack via a licensed hazardous waste transporter to a

permitted TSDF for complete destruction via high-temperature incineration[6, 8].

Protocol B: Emergency Spill Containment and
Decontamination
Because Indinavir is supplied as a fine powder, spills present a high risk of aerosolization and

respiratory irritation [3].

Isolation & PPE: Immediately clear the area of unnecessary personnel. Don full personal

protective equipment (PPE), including tight-sealing safety goggles, PVC or rubber gloves,

protective shoe covers, and a NIOSH-approved particulate respirator [4].

Source Control (Solid Spills): Do NOT use a brush or compressed air, which will aerosolize

the API. Cover the powder spill with a plastic sheet or tarp to minimize spreading and keep

the powder dry[2].
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Mechanical Recovery: Take up the material mechanically (e.g., using a HEPA-filtered

vacuum dedicated to chemical spills or careful shoveling) and place it into an appropriate,

labeled hazardous waste container [2].

Chemical Decontamination: Wash the spill area with an alkaline sodium hypochlorite solution

to chemically degrade residual API, followed by copious amounts of water [4].

Rinsate Capture:Crucial Step. Do not flush the decontamination rinsate down the drain. Soak

up the liquid with an inert absorbent material (e.g., diatomite or universal binders) [3].

Transfer the saturated absorbent to the hazardous waste container for incineration[2, 6].

By strictly adhering to these protocols, laboratories ensure regulatory compliance, protect

personnel from occupational exposure, and prevent the introduction of potent antiretrovirals

into the environment.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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